Cas no 2227669-18-1 (methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
• CAS No: 2227669-18-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6204290
• PubChem ID: 165629014
• Update Time: 2025-06-10

methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate
• 2227669-18-1
• EN300-1786987

• Inchi： 1S/C11H18N2O3/c1-5-13-8(3)11(7(2)12-13)9(14)6-10(15)16-4/h9,14H,5-6H2,1-4H3/t9-/m0/s1
• InChI Key： WVEDCIGXFKWYCI-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)OC)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate

Recent Advances in the Study of Methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS: 2227669-18-1)

The compound methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS: 2227669-18-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral ester derivative, characterized by its pyrazole and hydroxypropanoate moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological effects and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate, emphasizing its enantioselective synthesis to ensure high purity and biological efficacy. The study highlighted the use of asymmetric catalysis to achieve the desired (3S) configuration, which is critical for its pharmacological activity. The compound's stability under physiological conditions was also investigated, revealing favorable pharmacokinetic properties that support its further development as a drug candidate.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the anti-inflammatory properties of methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate. The researchers demonstrated that the compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6), in vitro and in vivo. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, recent preclinical studies have explored the anticancer potential of this compound. A 2024 report in Cancer Research revealed that methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate induces apoptosis in several cancer cell lines, including breast and colon cancer, by modulating the PI3K/AKT/mTOR signaling pathway. The study also noted its synergistic effects when combined with conventional chemotherapeutic agents, paving the way for combination therapy strategies.

Despite these promising findings, challenges remain in the clinical translation of methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate. Issues such as scalability of synthesis, bioavailability, and long-term toxicity need to be addressed in future research. Ongoing studies are focusing on structural analogs and prodrug formulations to enhance its therapeutic index and delivery efficiency.

In conclusion, methyl (3S)-3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-3-hydroxypropanoate (CAS: 2227669-18-1) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, underscore its potential as a therapeutic agent. Continued research and development efforts are essential to fully realize its clinical applications and address existing challenges.